1-Chloro-2,6-naphthyridine
Cat. No. B1601275
Key on ui cas rn:
80935-78-0
M. Wt: 164.59 g/mol
InChI Key: WNHXOMIPBUWDIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[OH:1][c:2]1[n:3][cH:4][cH:5][c:6]2[cH:7][n:8][cH:9][cH:10][c:11]12.[P:12]([Cl:13])([Cl:14])([Cl:15])=[O:16]>>[c:2]1([Cl:14])[n:3][cH:4][cH:5][c:6]2[cH:7][n:8][cH:9][cH:10][c:11]12
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
|
Oc1nccc2cnccc12
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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Clc1nccc2cnccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
